Cas no 1806998-96-8 (2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1806998-96-8
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4863367
• Update Time: 2025-05-27

2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-4-1-3(8(12,13)14)6(7(10)11)16-5(4)2-15/h1,7H,2,15H2
• InChI Key： VCOFDAOECOYPTP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(C(F)F)=NC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1806998-96-8)

The compound 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1806998-96-8) has recently emerged as a promising scaffold in medicinal chemistry and agrochemical research. This halogen-rich pyridine derivative exhibits unique electronic properties due to its combination of bromo, difluoromethyl, and trifluoromethyl substituents, making it particularly interesting for structure-activity relationship studies in drug discovery programs.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated this compound's potential as a versatile building block for the development of kinase inhibitors. The presence of multiple halogen atoms and the aminomethyl group allows for diverse chemical modifications, enabling researchers to fine-tune pharmacological properties. Molecular modeling studies suggest that the electron-withdrawing effects of the fluorine substituents significantly influence the compound's binding affinity to various biological targets.

In agrochemical applications, research from the Pesticide Biochemistry and Physiology journal (2024) indicates that derivatives of this pyridine compound show remarkable activity against resistant strains of agricultural pests. The unique combination of substituents appears to interfere with insect nervous system proteins in a novel mechanism, offering potential solutions to growing pesticide resistance problems.

Synthetic methodologies for this compound have also seen significant advancements. A 2024 Nature Protocols paper describes an optimized three-step synthesis route starting from commercially available 3,5-dibromo-2,6-difluoropyridine, achieving an overall yield of 68% with excellent purity. This improved synthetic accessibility has facilitated broader investigation of the compound's applications.

Current challenges in working with this compound include its relatively high lipophilicity, which can impact bioavailability in pharmaceutical applications. However, recent formulation studies published in the International Journal of Pharmaceutics (2024) have demonstrated successful nanoparticle encapsulation techniques that significantly improve water solubility while maintaining biological activity.

Future research directions highlighted in recent review articles focus on exploring the compound's potential in targeted protein degradation (PROTACs) and as a fluorinated tag for 19F-NMR studies in biological systems. The multiple fluorine atoms present unique opportunities for these emerging applications in chemical biology.